N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea

• IUPAC Name: 1-(1-ethyl-3,5-dimethylpyrazol-4-yl)-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C16H22N4S/c1-4-20-13(3)15(12(2)19-20)18-16(21)17-11-10-14-8-6-5-7-9-14/h5-9H,4,10-11H2,1-3H3,(H2,17,18,21)
• InChI Key: NRKOXWMYJZBQFZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)NC(=S)NCCC2=CC=CC=C2)C
• Molecular Formula: C16H22N4S
• Molecular Weight: 302.4 g/mol

Description

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea, also known as EPTU, is a synthetic compound that has been extensively studied for its various biological activities. EPTU is a thiourea derivative that has been synthesized and used in scientific research for its potential applications in the field of medicine.

Scientific Research Applications

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea has been extensively studied for its potential applications in the field of medicine. It has been shown to have antitumor, anti-inflammatory, and antimicrobial activities. N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis, as it has been found to reduce inflammation. Additionally, N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea has been found to have antimicrobial activity against various bacteria and fungi.

Mechanism of Action

The mechanism of action of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea is not fully understood. However, it has been suggested that N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea may inhibit the activity of various enzymes, such as proteases and kinases, which are involved in cell growth and proliferation. N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of various enzymes. N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea has been found to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied, and its properties and potential applications have been well-established. However, there are also some limitations to using N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea. One direction is to further elucidate its mechanism of action, which can provide insights into its potential applications in the treatment of various diseases. Another direction is to study the pharmacokinetics and pharmacodynamics of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea, which can provide information on its efficacy and safety in vivo. Additionally, N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea can be modified to improve its potency and selectivity, which can enhance its potential as a therapeutic agent.

Synthesis Methods

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea is synthesized by reacting 1-ethyl-3,5-dimethylpyrazole-4-carbonyl chloride with 2-phenylethylamine and thiourea in the presence of a base. The resulting N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea is then purified by recrystallization. The synthesis method of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea has been well-established and has been used by many researchers to obtain pure N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-N'-(2-phenylethyl)thiourea for their experiments.